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Compound of Interest

Compound Name: mTRP-2 (180-188)

Cat. No.: B15572770

Technical Support Center: mTRP-2 (180-188)
Peptide

This technical support center provides best practices, troubleshooting guides, and frequently
asked questions for researchers, scientists, and drug development professionals working with
the murine Tyrosinase-Related Protein 2 (MmTRP-2) (180-188) peptide.

Frequently Asked Questions (FAQSs)

Q1: What is the mTRP-2 (180-188) peptide?

The mTRP-2 (180-188) peptide, with the amino acid sequence Ser-Val-Tyr-Asp-Phe-Phe-Val-
Trp-Leu (SVYDFFVWL), is a key epitope derived from murine tyrosinase-related protein 2.[1][2]
It is recognized by cytotoxic T lymphocytes (CTLs) and is instrumental in immunology research,
particularly in the study of melanoma tumor immunity.[1][2] This peptide binds to mouse and
human MHC class | molecules, and immunization with it can induce an effective anti-tumor
Immune response.[2]

Q2: What are the primary applications of this peptide?
The mTRP-2 (180-188) peptide is predominantly used in cancer research, specifically for:

 Inducing and studying anti-tumor immunity against melanoma.[2]
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e Invivo and in vitro stimulation of CTLs.[3]

e Pulsing dendritic cells (DCs) for vaccination studies.[2]

e Use in ELISpot and CTL assays to quantify antigen-specific T cell responses.
Q3: What is the molecular weight and purity of the peptide?

The typical molecular weight of the mTRP-2 (180-188) peptide is approximately 1175.34 g/mol
.[4] Commercially available peptides should have a purity of greater than 95%.[4]

Storage and Handling

Proper storage and handling are critical to maintain the integrity and activity of the mTRP-2
(180-188) peptide.

E : hilized id

Storage Temperature Duration Recommendations

Recommended for long-term
-80°C Up to 2 years
storage.[1]

Suitable for shorter-term
-20°C Up to 1 year
storage.[1][4]

o General Guidance: Store the lyophilized powder in a sealed container, protected from
moisture and light.[1] Before use, allow the vial to equilibrate to room temperature before
opening to prevent condensation, which can reduce stability.

Storage of Reconstituted Peptide

Storage Temperature Duration Recommendations

Recommended for long-term
-80°C Up to 6 months )
storage of stock solutions.[1]

Suitable for short-term storage
-20°C Up to 1 month ) )
of working aliquots.[1]
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« Critical Handling Tip: To avoid degradation from repeated freeze-thaw cycles, it is highly
recommended to aliquot the reconstituted peptide into single-use volumes before freezing.[1]

Reconstitution of the Peptide

The mTRP-2 (180-188) peptide is soluble in several solvents.

Solvent Concentration Notes

Use newly opened, anhydrous

DMSO = 50 mg/mL . )
DMSO as it is hygroscopic.[1]
Requires sonication and pH
adjustment to 12 with 1M
NaOH.[1] If using water, filter-
Water 33.33 mg/mL

sterilize the working solution
with a 0.22 pm filter before

use.[1]

¢ General Protocol for Reconstitution:

o

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.

[¢]

Allow the vial to reach room temperature.

Add the desired volume of solvent to achieve the target concentration.

[¢]

[e]

Gently vortex or sonicate to fully dissolve the peptide.

Troubleshooting Guide

Issue 1: Low or No CTL Response in In Vitro Assays (e.g., ELISpot, Cr-release)
o Possible Cause: Improper peptide storage or handling leading to degradation.

o Solution: Ensure the peptide has been stored at the correct temperature and that freeze-
thaw cycles have been minimized. Use freshly prepared or properly stored aliquots.

¢ Possible Cause: Suboptimal peptide concentration for T-cell stimulation.
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o Solution: Titrate the peptide concentration. A common starting concentration for in vitro
restimulation is 1 pg/mL.[5]

o Possible Cause: Issues with antigen-presenting cells (APCs).

o Solution: Ensure APCs (e.g., splenocytes, dendritic cells) are viable and functional.
Issue 2: Poor In Vivo Immune Response After Vaccination
e Possible Cause: Insufficient peptide dose or inadequate adjuvant.

o Solution: Optimize the immunization protocol. Consider increasing the peptide dose or
using a potent adjuvant like CpG oligodeoxynucleotides to enhance the immune response.

e Possible Cause: Incorrect route of administration.

o Solution: The route of immunization can influence the type and location of the immune
response. Subcutaneous or intravenous injections are commonly used.

o Possible Cause: Peptide instability in the formulation.

o Solution: If using a complex formulation (e.g., liposomes), ensure the peptide is stable
within that formulation. Some studies have shown stability for up to two weeks at 4°C in
certain lipid complexes.

Issue 3: Peptide Precipitation in Aqueous Buffers
e Possible Cause: The peptide has limited solubility in neutral aqueous solutions.

o Solution: Prepare the initial stock solution in DMSO.[1] For final working concentrations in
aqueous buffers, ensure the final DMSO concentration is compatible with your
experimental system (typically <0.5%). If direct dissolution in an aqueous buffer is
necessary, ensure the pH is appropriate as per solubility data.[1]

Experimental Protocols & Workflows
Workflow for In Vivo CTL Response Assessment
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Immunization Phase

Prepare Immunogen: Immunize C57BL/6 Mice
mTRP-2 (180-188) Peptide (e.g., subcutaneously)
+Adjuvant (e.g., CpG) 9

Tissue Harvest CTL Assay Phase

i in vitro Perform ELISpot or Analyze IFN-y Production
with mTRP-2 (180-188) peptide Chromium Release Assay or Target Cell Lysis

Harvest
(1-2 weeks post-immunization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15572770?utm_src=pdf-custom-synthesis
https://aacrjournals.org/cancerres/article/64/21/8068/511952/Therapeutic-Effectiveness-of-Recombinant-Cancer
https://pmc.ncbi.nlm.nih.gov/articles/PMC11032863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11032863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1802742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1802742/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1802742/
https://www.genscript.com/peptide/RP20250-mTRP_2_180_188_.html
https://aacrjournals.org/cancerres/article/65/15/7007/518110/Targeting-of-Antigens-to-Activated-Dendritic-Cells
https://www.benchchem.com/product/b15572770#best-practices-for-storing-and-handling-mtrp-2-180-188-peptide
https://www.benchchem.com/product/b15572770#best-practices-for-storing-and-handling-mtrp-2-180-188-peptide
https://www.benchchem.com/product/b15572770#best-practices-for-storing-and-handling-mtrp-2-180-188-peptide
https://www.benchchem.com/product/b15572770#best-practices-for-storing-and-handling-mtrp-2-180-188-peptide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15572770?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15572770?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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